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Compound of Interest

Compound Name: PF-514273
CAS No.: 851728-60-4
Cat. No.: B1679703

Get Quote

\ J

This document provides a comprehensive overview of PF-514273, a potent and highly
selective cannabinoid receptor 1 (CB1) antagonist. It is intended for researchers, scientists,
and professionals in the field of drug development who are interested in the pharmacological
profile and therapeutic potential of this compound.

Chemical Identity

PF-514273 is a synthetic, bicyclic lactam-based compound developed by Pfizer. Its systematic
IUPAC name is 2-(2-chlorophenyl)-3-(4-chlorophenyl)-7-(2,2-difluoropropyl)-6,7-dihydro-2H-
pyrazolo[3,4-f][1]Joxazepin-8(5H)-one.[1][2][3]
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Identifier Value

2-(2-chlorophenyl)-3-(4-chlorophenyl)-7-(2,2-
IUPAC Name difluoropropyl)-6,7-dihydro-2H-pyrazolo[3,4-f]
[1]Joxazepin-8(5H)-one

PF 514273, PF-0514273, compound 19d[2][3][4]

Synonyms 5]

CAS Number 851728-60-4[1][2][3]

Molecular Formula C21H17CI2F2N302[1][2][3][6]

Molar Mass 452.28 g-mol-1[1]

InChlKey FIMQJSUOOGOWBD-UHFFFAOYSA-N[1][2][6]

Mechanism of Action and Selectivity

PF-514273 functions as a high-affinity antagonist for the CB1 receptor. A key characteristic of
this compound is its exceptional selectivity for the CB1 receptor over the closely related CB2
receptor, with a reported selectivity of approximately 10,000-fold.[1] This high degree of
selectivity minimizes off-target effects and makes PF-514273 a valuable tool for specifically
investigating CB1 receptor-mediated physiological and pathological processes.

The antagonism of the CB1 receptor by PF-514273 has been shown to inhibit food intake in
vivo, highlighting its potential for the treatment of obesity.[7]

Signaling Pathway

The CB1 receptor is a G-protein coupled receptor (GPCR) that, upon activation by
endocannabinoids (such as anandamide and 2-arachidonoylglycerol), primarily couples to the
Gi/o family of G-proteins. This activation leads to the inhibition of adenylyl cyclase, resulting in
decreased intracellular cyclic adenosine monophosphate (CAMP) levels. Additionally, CB1
receptor activation modulates ion channels, including the inhibition of voltage-gated calcium
channels and the activation of inwardly rectifying potassium channels.

As a CBL1 receptor antagonist, PF-514273 blocks the binding of endocannabinoids and other
agonists, thereby preventing the initiation of this downstream signaling cascade.
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Figure 1. Simplified signaling pathway of the CB1 receptor and the antagonistic action of PF-
514273.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of PF-514273 are
described in the primary literature. The following provides a generalized workflow for a key in
vitro experiment to determine the binding affinity and selectivity of a compound like PF-514273.

Radioligand Binding Assay Workflow
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Figure 2. General workflow for a radioligand binding assay to determine receptor affinity.
Methodology:

+ Membrane Preparation: Cell membranes are prepared from cell lines stably expressing
either the human CB1 or CB2 receptor.

+ Competition Binding: Membranes are incubated with a known concentration of a
radiolabeled CB1/CB2 agonist (e.g., [BH]CP-55,940) and varying concentrations of the test
compound (PF-514273).
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e Separation: The reaction is terminated by rapid filtration through glass fiber filters, which
traps the membranes with bound radioligand while allowing the unbound radioligand to pass
through.

» Quantification: The amount of radioactivity trapped on the filters is quantified using liquid
scintillation counting.

o Data Analysis: The data are analyzed using non-linear regression to determine the
concentration of the test compound that inhibits 50% of the specific binding of the radioligand
(ICs0). The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation.

Quantitative Data Summary

The following table summarizes the key quantitative data for PF-514273.

Parameter Receptor Value Reference
Binding Affinity (Ki) CB1 1 nM
CB2 >10,000 nM

Selectivity (CB2 Ki /

_ ~10,000-fold [1]
CB1 Ki)

Clinical Development

PF-514273 was advanced to human clinical trials for weight management.[7] However, the
highest phase of development reached was Phase 1, and the drug has since been
discontinued.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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